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Compound of Interest

Compound Name: Neoprocurcumenol

Cat. No.: B1252529

An In-depth Technical Guide to
Neoprocurcumenol

This technical guide provides a comprehensive overview of the chemical structure, properties,
and biological activities of Neoprocurcumenol, a sesquiterpenoid of interest to researchers in
natural product chemistry, pharmacology, and drug development.

Chemical Structure and Identification

Neoprocurcumenol is a guaiane-type sesquiterpenoid characterized by a bicyclic [5.7.0]
carbon skeleton. Its systematic IUPAC name is (3S,3aS)-3-hydroxy-3,8-dimethyl-5-propan-2-
ylidene-2,3a,4,7-tetrahydro-1H-azulen-6-one.

Chemical Structure:
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Figure 1. 2D Chemical Structure of Neoprocurcumenol.

Molecular Identifiers:

e Molecular Formula: C1sH220:2

e Molecular Weight: 234.33 g/mol [1]

e CAS Number: 102130-91-6[1]

e InChl Key: DAUDFKSHOYLOOB-ZFWWWQNUSA-N[2]
e SMILES: CC1=C2CC--INVALID-LINK--(C)O[3]

Physicochemical and Biological Data

While comprehensive experimental data for Neoprocurcumenol is not extensively available in
the public domain, the following quantitative and qualitative information has been reported.

Table 1: Physicochemical Properties of
Neoprocurcumenol
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Property Value Source
Molecular Formula C15H2202 [L1121[31[41[5]
Molecular Weight 234.33 g/mol [1]14]

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl ChemFaces
Acetate, DMSO, Acetone

Melting Point Data not available
Boiling Point Data not available
Specific Rotation Data not available

ble 2: Biological Activity of |

Activity Test Organism  Parameter Value Source
Larvicidal Mosquito larvae LCso 13.69 ppm [1][4]
LCo0 23.92 ppm [1]14]

Experimental Protocols
Isolation of Neoprocurcumenol from Curcuma aromatica

The following protocol is a generalized procedure based on reported methods for the isolation
of Neoprocurcumenol from the rhizomes of Curcuma aromatica.

Objective: To isolate Neoprocurcumenol from the dried rhizomes of Curcuma aromatica.
Materials and Reagents:

o Dried and powdered rhizomes of Curcuma aromatica

e Petroleum ether

« Silica gel for flash chromatography
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Solvent systems for chromatography (e.g., hexane-ethyl acetate gradients)

Rotary evaporator

Chromatography columns

Thin-layer chromatography (TLC) plates and developing chamber

Standard analytical equipment for characterization (NMR, MS)
Methodology:
o Extraction:

o The dried and powdered rhizomes of Curcuma aromatica are subjected to extraction with
petroleum ether. This can be performed using a Soxhlet apparatus for exhaustive
extraction or by maceration with agitation.

o The resulting crude extract is then concentrated under reduced pressure using a rotary
evaporator to yield a viscous residue.

o Chromatographic Fractionation:

o The crude petroleum ether extract is subjected to bioassay-guided fractionation using
flash chromatography on a silica gel column.

o The column is typically eluted with a gradient of increasing polarity, starting with a non-
polar solvent like n-hexane and gradually introducing a more polar solvent such as ethyl
acetate.

o Fractions are collected and monitored by thin-layer chromatography (TLC) to identify
those containing the compound of interest.

o Purification:

o Fractions showing the presence of Neoprocurcumenol (as identified by comparison with
a standard or by spectroscopic analysis) are pooled and concentrated.
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o Further purification may be necessary and can be achieved by repeated column
chromatography or by preparative high-performance liquid chromatography (HPLC) to
obtain the compound in high purity (>98%).

e Characterization:

o The purified compound is then characterized using standard spectroscopic techniques,
including Nuclear Magnetic Resonance (*H NMR and 2C NMR) and Mass Spectrometry
(MS), to confirm its identity and structure.

Signaling Pathways and Mechanism of Action

Currently, there is no specific information available in the scientific literature detailing the
signaling pathways modulated by Neoprocurcumenol or its precise mechanism of action for
its observed biological activities.

However, Neoprocurcumenol belongs to the class of guaiane-type sesquiterpenes. This class
of compounds has been reported to exhibit a wide range of biological activities, including anti-
inflammatory, cytotoxic, antibacterial, and neuroprotective effects. Some guaianolides, a
subclass of guaiane sesquiterpenes, are known to exert their anti-inflammatory effects through
the inhibition of the NF-kB (nuclear factor kappa-light-chain-enhancer of activated B cells)
signaling pathway. Further research is required to determine if Neoprocurcumenol shares
these or other mechanisms of action.

Visualizations
Experimental Workflow for Isolation

The following diagram illustrates the general workflow for the isolation of Neoprocurcumenol
from its natural source.
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Isolation workflow for Neoprocurcumenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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